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Compound of Interest

Compound Name: Diethylglycine

Cat. No.: B167607

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety and logistical
information for managing Di-ethylglycine in a laboratory setting. Adherence to these procedures
is crucial for ensuring personal safety and maintaining a secure research environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Di-
ethylglycine (CAS No: 1606-01-5 or 2566-29-2) was not publicly available at the time of this
writing. The following guidance is based on the known hazards of Di-ethylglycine as a skin and
eye irritant, and a potential respiratory irritant, supplemented with best practices for handling
similar amino acid derivatives.[1] Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is critical to mitigate the risks
of exposure to Di-ethylglycine. The following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Purpose & Specifications

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield is
recommended when there is a

splash hazard.

Protects against splashes and
dust. Must meet ANSI Z87.1

standards.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents direct skin contact.
Given that Di-ethylglycine is
classified as a skin irritant,
glove selection is critical. While
specific breakthrough times
are not available, it is
recommended to use nitrile or
neoprene gloves of a standard
thickness (e.g., >5 mil) and to
change them immediately if
contact with the chemical is
suspected. Double gloving can

provide additional protection.

Body Protection

A laboratory coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for
handling small quantities in a
well-ventilated area. If dust or
aerosols may be generated, or
if working outside of a fume
hood, a NIOSH-approved
respirator with an organic
vapor/acid gas (OV/AG)

cartridge is recommended.

Prevents inhalation of airborne
particles or vapors. Ensure
proper fit testing and training

before use.

Operational Plan: Step-by-Step Handling Procedure

A standardized operational plan minimizes risks during the handling of Di-ethylglycine.
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. Pre-Handling Preparations:

Consult Safety Resources: Always review any available safety information and your
institution's standard operating procedures.

Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a
certified chemical fume hood, especially when handling the solid powder or creating
solutions.

Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and operational.

Gather Materials: Confirm that all necessary PPE is available, in good condition, and
correctly sized. Have all experimental apparatus and reagents ready.

. Handling the Chemical:

Avoid Direct Contact: Use appropriate tools such as spatulas or scoops for transferring the
solid chemical.

Weighing: When weighing the powder, use an analytical balance with a draft shield to
minimize the dispersal of dust.

Solution Preparation: Add the solid Di-ethylglycine to the solvent slowly to prevent splashing.
Minimize Dust: Handle the solid form carefully to avoid generating dust.

. Post-Handling Procedures:
Secure Container: Tightly close the primary container of Di-ethylglycine.

Decontaminate: Clean the work area and any equipment used with an appropriate solvent
and cleaning agent.

Dispose of Waste: Properly dispose of all contaminated materials, including gloves, weighing
paper, and pipette tips, as outlined in the disposal plan below.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan

Proper disposal of Di-ethylglycine and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and
appropriate hazardous waste container. Do not
) ) mix with other waste streams unless
Unused or Waste Di-ethylglycine o i )
compatibility is confirmed. Arrange for pickup by
your institution's EHS or a licensed chemical

waste disposal service.

Place in a designated hazardous waste
Contaminated Materials (e.g., gloves, wipes, container that is separate from regular
weighing paper) laboratory trash. This waste should be

incinerated by a licensed facility.

Triple rinse the container with a suitable solvent
(e.g., water, if soluble). Collect the rinsate as
hazardous waste. After thorough rinsing and air
Empty Containers drying, the container may be disposed of
according to institutional guidelines, which may
allow for recycling or disposal as non-hazardous

waste.

Collect in a labeled hazardous waste container.
Do not pour solutions down the drain unless
] ) ] specifically permitted by local regulations and
Solutions of Di-ethylglycine o o ) )
institutional policies for neutralized and highly
dilute solutions. It is generally recommended to

collect all solutions as chemical waste.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of Di-
ethylglycine.
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Caption: Logical workflow for the safe handling and disposal of Di-ethylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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